2-Cyclohexylacetohydrazide

• IUPAC Name: 2-cyclohexylacetohydrazide
• InChI: InChI=1S/C8H16N2O/c9-10-8(11)6-7-4-2-1-3-5-7/h7H,1-6,9H2,(H,10,11)
• InChI Key: JFBXNQGAIGCUKF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NN
• Molecular Formula: C8H16N2O
• DSSTOX Substance ID: DTXSID60396850
• Molecular Weight: 156.23 g/mol
• CAS RN: 27563-60-6

Description

2-Cyclohexylacetohydrazide (CAS: 27563-60-6) is a derivative compound of hydrazine. It is widely used in the field of chemistry and pharmaceuticals as a catalyst, nitrogen donor, and inhibitor. The molecular formula of this compound is C8H16N2O, and its molecular weight is 156.23.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, hydrazides are generally synthesized through reactions involving hydrazine.

Molecular Structure Analysis

The molecular structure of this compound consists of a cyclohexyl group, an aceto group, and a hydrazide group. The exact structure can be determined using techniques such as NMR or X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the search results. However, its molecular formula is C8H16N2O, and its molecular weight is 156.23.

Scientific Research Applications

1. Synthesis and Antimicrobial Activity

2-Cyclohexylacetohydrazide plays a role in the synthesis of new derivatives with potential antimicrobial activity. For instance, in a study, thiosemicarbazide derivatives were obtained by reacting hydrazides of cyclohexylacetic acid with isothiocyanates. These compounds showed promising in vitro activity against various bacteria and fungi, suggesting the potential of this compound derivatives in antimicrobial drug development (Wujec et al., 2013).

2. Tumor Cell Lines Cytotoxicity

The reaction of this compound with cyclohexanone has been explored to form derivatives showing cytotoxic activity against various human tumor cell lines. These derivatives exhibit higher inhibitory effects on tumor cells compared to the reference drug doxorubicin, with minimal activity towards normal cells, highlighting their potential in cancer treatment research (Mohareb & Abdelaziz, 2013).

3. Synthesis of Novel Heterocyclic Compounds

This compound is a versatile intermediate for synthesizing a wide variety of heterocyclic compounds. Its reactivity and commercial availability facilitate the construction of new compounds with various biomedical applications. For instance, its combination with other molecules has led to the synthesis of compounds with in vitro anti-proliferative activity against human epithelial cell lines (Hekal, Ali, & Abu El‐Azm, 2020).

4. DNA Interaction Studies

Studies involving derivatives of this compound have also been conducted in the context of DNA interactions. For example, the interaction of specific platinum complexes with DNA has been analyzed, providing insights into the molecular mechanisms of anticancer drugs and their DNA-binding properties. This research is crucial in understanding the structural basis of drug-DNA interactions and their implications in cancer therapy (Silverman et al., 2002).

Safety and Hazards

The safety data sheet for 2-Cyclohexylacetohydrazide suggests that it should be handled with care. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. In case of accidental release, it is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.